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Compound of Interest

Compound Name: Mandyphos SL-M003-2

Cat. No.: B12322183

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. Mandyphos SL-M003-2 is a chemical for research use only and is not
intended for diagnostic or therapeutic use.[1] A complete safety assessment for this compound
has not been established, and it should be handled with the utmost care, adhering to strict
laboratory safety protocols.

Introduction

Mandyphos SL-M003-2, with the chemical name (RP,R'P)-1,1'-Bis{bis[3,5-
bis(trifluoromethyl)phenyl]phosphino}-2,2'-bis[(S)-a-(dimethylamino)benzyl]ferrocene, is a chiral
phosphine ligand.[1] These types of ligands are crucial in the field of asymmetric catalysis,
enabling the synthesis of specific enantiomers of chiral molecules, a critical aspect in drug
development and fine chemical synthesis. Due to its chemical nature as a phosphine-
containing organometallic compound, specific precautions are necessary for its safe handling
and to maintain its chemical integrity. While a specific Safety Data Sheet (SDS) for
Mandyphos SL-M003-2 is not readily available, information from related compounds and the
general class of phosphine ligands informs the following guidelines.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Mandyphos SL-M003-2 is
provided below. This information is essential for understanding its behavior and for taking
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appropriate safety measures.

Property Value Reference
CAS Number 849925-10-6 [1]
Molecular Formula C60H42F24FeN2P2 [1]
Molecular Weight 1364.74 g/mol [1]
Appearance Powder

Purity >97% [1]

Safety and Hazard Information

Based on the Safety Data Sheet for a closely related Mandyphos compound (SL-M004-1),

Mandyphos SL-M003-2 is not classified as a hazardous substance or mixture according to the
Globally Harmonized System (GHS). However, it is critical to note that the acute and chronic
toxicity of this compound are unknown. Therefore, it should be handled as a potentially

hazardous substance.

Toxicological Data

There is no specific toxicological data available for Mandyphos SL-M003-2. The following
table highlights the absence of quantitative data.

Toxicity Metric

Value

Acute Toxicity (Oral, Dermal, Inhalation)

No data available

LD50/LC50

No data available

Carcinogenicity

No data available

Mutagenicity

No data available

Teratogenicity

No data available

Occupational Exposure Limits (OEL)

Not established
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Health Effects and First Aid

Exposure Route Potential Symptoms First Aid Measures

Move the person to fresh air. If

] breathing is difficult, give
_ May cause respiratory tract . .
Inhalation T oxygen. If not breathing, give
irritation. o o
artificial respiration. Seek

medical attention.

Immediately wash skin with

soap and plenty of water.
Skin Contact May cause skin irritation. Remove contaminated

clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with

plenty of water for at least 15
Eye Contact May cause eye irritation. minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion May be harmful if swallowed. to an unconscious person.

Rinse mouth with water. Seek

medical attention.

Experimental Protocols: Handling and Storage

Given that Mandyphos SL-M003-2 is a phosphine-based ligand, it is likely sensitive to air and
moisture, which can lead to oxidation and degradation. Therefore, handling should be
performed under an inert atmosphere.

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling Mandyphos SL-M003-2:

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: A NIOSH-approved respirator is recommended, especially when
handling the powder outside of a glovebox or fume hood to avoid inhalation.

o Skin and Body Protection: A lab coat and appropriate footwear are required.

General Handling Protocol for Air-Sensitive Solids

This protocol outlines the general procedure for handling air-sensitive solids like Mandyphos
SL-M003-2 to prevent degradation and ensure user safety.
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Enter Inert
Atmosphere

Handling
y

Transfer Mandyphos SL-M003-2
to Reaction Vessel

'
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'
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[Clean Al Equmena @nder Inert Atmospher(;

.

Dispose of Waste According
to Institutional Guidelines
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Caption: General workflow for handling air-sensitive reagents like Mandyphos SL-M003-2.
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Storage

Mandyphos SL-M003-2 should be stored in a tightly sealed container under an inert
atmosphere (e.g., argon or nitrogen) to prevent degradation. It should be kept in a cool, dry,
and well-ventilated area away from incompatible substances such as oxidizing agents.

Spill and Disposal Procedures
Spill Response

In the event of a spill:

Evacuate the area.

o Wear appropriate PPE.

« If the spill is a powder, carefully sweep it up to avoid creating dust. Use a HEPA-filtered
vacuum for larger spills.

o If the spill is a solution, absorb it with an inert material (e.g., vermiculite, sand).

o Place the spilled material into a sealed container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Waste Disposal

All waste containing Mandyphos SL-M003-2 should be considered hazardous and disposed of
in accordance with local, state, and federal regulations. Contact your institution's environmental
health and safety office for specific guidance. Do not dispose of down the drain.

Logical Relationships in Safety Assessment

The following diagram illustrates the logical flow for assessing and mitigating risks when
working with a compound of unknown toxicity like Mandyphos SL-M003-2.
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Risk Assessment

Identify Potential Hazards
(Unknown Toxicity, Air-Sensitivity)

'
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Risk Mitigation
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(Glovebox, Fume Hood)

(Mandate Use of Appropriate PPE)

'

Develop Safe Handling
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Monitor Procedures for Effectiveness

:

Update Protocols with New Information
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Caption: Logical flow for risk assessment and mitigation for compounds with unknown toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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